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An In-Depth Technical Guide to 2-Chlorobutyryl Chloride (CAS 7623-11-2)

Abstract
This technical guide provides a comprehensive overview of 2-Chlorobutyryl chloride (CAS

No. 7623-11-2), a highly reactive and versatile chemical intermediate. Intended for researchers,

scientists, and professionals in drug development, this document delves into the compound's

physicochemical properties, synthesis methodologies, core reactivity, and significant

applications in the pharmaceutical and agrochemical industries. Furthermore, it outlines

detailed protocols for its use in synthetic transformations and provides critical guidelines for

safe handling, storage, and disposal. The information is grounded in authoritative sources to

ensure scientific integrity and practical utility.

Introduction and Chemical Identity
2-Chlorobutyryl chloride, with the IUPAC name 2-chlorobutanoyl chloride, is a bifunctional

organic compound featuring both an acyl chloride and an alkyl chloride functional group.[1] This

dual reactivity makes it a valuable building block in organic synthesis. The acyl chloride group

is a potent electrophile for acylation reactions, while the chlorine atom at the alpha-position

provides a site for nucleophilic substitution.[2][3] Its molecular formula is C₄H₆Cl₂O.[2] This

unique structural arrangement dictates its chemical behavior and establishes its role as a key

starting material for introducing the 2-chlorobutyryl moiety into more complex molecular

architectures, particularly in the synthesis of active pharmaceutical ingredients (APIs) and other

fine chemicals.[4]
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Physicochemical and Spectroscopic Properties
2-Chlorobutyryl chloride is a colorless to pale yellow liquid characterized by a pungent,

irritating odor.[2] Its physical properties are significantly influenced by the presence of two

chlorine atoms, which increase its molecular weight and density compared to its non-

halogenated analogue, butyryl chloride.[2] It is classified as a moderately volatile liquid under

ambient conditions.[2] Due to its extreme moisture sensitivity, it does not have a measurable

aqueous solubility; instead, it undergoes rapid hydrolysis.[2][5]

Table 1: Physicochemical Properties of 2-Chlorobutyryl Chloride

Property Value Source(s)

CAS Number 7623-11-2 [1][2]

Molecular Formula C₄H₆Cl₂O [2][6]

Molecular Weight 140.99 g/mol [2][7]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 138-140 °C (at 760 mmHg) [2][4]

Density 1.236 g/cm³ (at 20 °C) [2]

Refractive Index 1.4510 (at 20 °C) [2]

LogP (Octanol/Water) 1.769 [2]

Solubility
Reacts with water; soluble in

many organic solvents
[2][3]

Spectroscopic analysis is crucial for identity confirmation and purity assessment. Proton

Nuclear Magnetic Resonance (¹H NMR) spectra provide characteristic chemical shifts for the

protons on the butyryl chain.[2] Infrared (IR) spectroscopy is distinguished by a very strong

absorption peak characteristic of the C=O stretch in an acyl chloride, typically found around

1800 cm⁻¹. Additional peaks corresponding to C-Cl bond vibrations can be observed in the

fingerprint region (approximately 580-780 cm⁻¹).[8] Mass spectrometry data is also available

for this compound through resources like the NIST WebBook.[1]
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Synthesis and Manufacturing
The synthesis of 2-chlorobutyryl chloride can be approached through several routes, with the

choice often depending on the scale and available precursors.

Laboratory-Scale Synthesis from 2-Chlorobutanoic Acid
A common and direct laboratory method involves the conversion of 2-chlorobutanoic acid to its

corresponding acyl chloride.[2] This transformation is typically achieved using standard

chlorinating agents such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅).[9][10]

The reaction with thionyl chloride is often preferred because the byproducts, sulfur dioxide

(SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies the purification of the final

product.[11] The mechanism involves the nucleophilic attack of the carboxylic acid's hydroxyl

group on the sulfur atom of SOCl₂, forming an acyl chlorosulfite intermediate.[12] This

intermediate is highly reactive because the chlorosulfite group is an excellent leaving group. A

subsequent nucleophilic attack by a chloride ion on the carbonyl carbon leads to the formation

of the acyl chloride and the release of SO₂ and HCl.[9][11]

n-Butyric Acid + Cl₂
(Catalyst) 2-Chlorobutanoic Acid + SOCl₂ 2-Chlorobutyryl Chloride

Click to download full resolution via product page

Caption: General two-step synthesis from n-butyric acid.

The precursor, 2-chlorobutanoic acid, can be prepared via the chlorination of n-butyric acid

using chlorine gas in the presence of a catalyst like phosphorus or iodine.[13][14]

Industrial Manufacturing
On an industrial scale, the synthesis often relies on the chlorination of gamma-butyrolactone

(GBL) using thionyl chloride.[2] This method is favored for its high yield, operational simplicity,

and cost-effectiveness for large-scale production.[2] The reaction proceeds through a

nucleophilic acyl substitution mechanism where the GBL ring is opened and chlorinated to form

the desired product.
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Chemical Reactivity and Mechanistic Pathways
The reactivity of 2-chlorobutyryl chloride is dominated by the electrophilic nature of the

carbonyl carbon, a characteristic feature of all acyl chlorides.[15] It readily undergoes

nucleophilic acyl substitution reactions with a wide range of nucleophiles.

Core Reactions:
Hydrolysis: It reacts rapidly, often violently, with water to form 2-chlorobutanoic acid and

corrosive hydrochloric acid gas.[2] This extreme moisture sensitivity necessitates handling

under anhydrous conditions.

Alcoholysis: In the presence of an alcohol (ROH), it forms the corresponding 2-

chlorobutyrate ester and HCl.[2]

Aminolysis: Reaction with primary or secondary amines (R₂NH) yields the corresponding 2-

chlorobutyramide and HCl.[2]

The general mechanism for these transformations is a two-step nucleophilic addition-

elimination process. The nucleophile first attacks the electrophilic carbonyl carbon, breaking the

C=O pi bond and forming a tetrahedral intermediate. In the second step, the carbonyl double

bond is reformed by the elimination of the chloride ion, which is an excellent leaving group.

Caption: Nucleophilic acyl substitution mechanism (Nu-H = H₂O, ROH, R₂NH).

Applications in Drug Development and Research
2-Chlorobutyryl chloride is a pivotal intermediate in the synthesis of pharmaceuticals and

agrochemicals.[4][5] Its utility stems from its ability to efficiently introduce the 2-chlorobutyryl

group, which can then be retained or further modified.

Pharmaceutical Synthesis: It serves as a building block for various APIs.[4] For instance, the

related compound 4-chlorobutyryl chloride is used in the synthesis of drugs like

Fexofenadine and Levetiracetam.[16][17] By analogy, 2-chlorobutyryl chloride is used to

create specific structural motifs in medicinal chemistry programs. It is a precursor for

synthesizing 2-aminobutyric acid, an unnatural amino acid, through reaction with ammonia.

[18]
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Agrochemicals: It is employed in the manufacturing of certain pesticides and herbicides.[19]

Chemical Research: In a laboratory setting, it is used to synthesize novel compounds,

including esters, amides, and sulfonic acids, for further study.[2]

Experimental Protocol: Synthesis of an Ester
This protocol provides a representative procedure for the esterification of an alcohol using 2-
chlorobutyryl chloride. CAUTION: This reaction should be performed in a well-ventilated

chemical fume hood by trained personnel wearing appropriate personal protective equipment

(PPE).

Objective: To synthesize Ethyl 2-chlorobutanoate.

Materials:

2-Chlorobutyryl chloride

Anhydrous ethanol

Anhydrous pyridine or triethylamine (as an HCl scavenger)

Anhydrous diethyl ether (or other suitable aprotic solvent)

Round-bottom flask with a magnetic stir bar

Addition funnel

Inert gas (Nitrogen or Argon) supply

Ice bath

Step-by-Step Methodology:

Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic stir bar, an

addition funnel, and an inert gas inlet.
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Reagent Preparation: In the flask, dissolve anhydrous ethanol (1.0 equivalent) and pyridine

(1.1 equivalents) in anhydrous diethyl ether under an inert atmosphere.

Cooling: Cool the flask to 0 °C using an ice bath. This is critical to control the exothermic

nature of the reaction.

Addition of Acyl Chloride: Dissolve 2-chlorobutyryl chloride (1.05 equivalents) in a minimal

amount of anhydrous diethyl ether and place it in the addition funnel.

Reaction: Add the 2-chlorobutyryl chloride solution dropwise to the stirring alcohol/pyridine

solution over 30-60 minutes, maintaining the temperature at 0 °C. A precipitate of pyridinium

hydrochloride will form.

Completion: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 2-4 hours, or until TLC/GC-MS analysis indicates the

consumption of the starting alcohol.

Workup: Quench the reaction by slowly adding cold water. Transfer the mixture to a

separatory funnel.

Extraction: Separate the layers. Wash the organic layer sequentially with dilute HCl (to

remove excess pyridine), saturated sodium bicarbonate solution (to neutralize any remaining

acid), and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation to yield pure Ethyl 2-

chlorobutanoate.

Safety, Handling, and Storage
2-Chlorobutyryl chloride is a hazardous chemical that requires strict safety protocols. It is

corrosive and causes severe skin burns and eye damage. Inhalation of its vapors can be

harmful or fatal and may cause respiratory irritation.[20]
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Handling 2-Chlorobutyryl Chloride

Required PPE:
- Chemical Splash Goggles & Face Shield

- Heavy-duty Nitrile or Butyl Gloves
- Chemical-resistant Apron/Lab Coat

Work Location:
- Certified Chemical Fume Hood

- Eyewash & Safety Shower Accessible
Spill Detected

Event

Personnel Exposure

Event

Evacuate Immediate Area
Alert Others

Yes

Remove Contaminated Clothing
Rinse Skin with Water for 15+ min

Skin/Clothing

Rinse Eyes at Eyewash
Station for 15+ min

Eyes

Seek Immediate
Medical Attention

Cover with Inert Absorbent
(e.g., sand, vermiculite)
DO NOT USE WATER

Collect in Sealed Container
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Emergency response workflow for spills or exposure.

Handling Guidelines:
Always work within a certified chemical fume hood to avoid inhalation of vapors.

Wear appropriate PPE, including chemical splash goggles, a face shield, heavy-duty

chemical-resistant gloves (e.g., butyl rubber), and a lab coat or apron.[21]

Ensure that an eyewash station and a safety shower are immediately accessible.[21]
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Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with

atmospheric moisture.[4]

Avoid contact with water, strong bases, alcohols, and amines, as these can cause violent

reactions.

Storage Requirements:
Store in a tightly sealed container, preferably the original manufacturer's container, with the

cap securely fastened. The container lid should be further sealed with paraffin film for long-

term storage.

Keep in a cool, dry, and well-ventilated area designated for corrosive materials.[22]

Store locked up and away from incompatible substances.

The storage area should be protected from moisture and direct sunlight.

Conclusion
2-Chlorobutyryl chloride is a cornerstone intermediate in synthetic organic chemistry, offering

a powerful tool for the construction of complex molecules. Its value is defined by the high

reactivity of its acyl chloride function, which allows for efficient acylation of a broad range of

nucleophiles. While its utility is clear, its hazardous nature—particularly its corrosivity and

extreme reactivity with water—demands rigorous adherence to safety and handling protocols.

For the informed researcher, 2-chlorobutyryl chloride provides a reliable and effective

pathway to novel chemical entities in pharmaceutical and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Butanoyl chloride, 2-chloro- [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.myskinrecipes.com/shop/en/acid-chlorides/116553--2-chlorobutyryl-chloride.html
https://labchem-wako.fujifilm.com/sds/W01W0103-1764JGHEEN.pdf
https://www.benchchem.com/product/b1583198?utm_src=pdf-body
https://www.benchchem.com/product/b1583198?utm_src=pdf-body
https://www.benchchem.com/product/b1583198?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi/InChI=1S/C4H6Cl2O/c1-2-3(5)4(6)7/h3H,2H2,1H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Buy 2-Chlorobutyryl chloride | 7623-11-2 [smolecule.com]

3. CAS 4170-24-5: 2-Chlorobutanoic acid | CymitQuimica [cymitquimica.com]

4. 2-Chlorobutyryl chloride [myskinrecipes.com]

5. 2-CHLOROBUTYRYL CHLORIDE | 7623-11-2 [chemicalbook.com]

6. scbt.com [scbt.com]

7. (S)-2-chlorobutyryl chloride | C4H6Cl2O | CID 7568783 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. C4H9Cl CH3CHClCH2CH3 infrared spectrum of 2-chlorobutane prominent wavenumbers
cm-1 detecting ? functional groups present finger print for identification of sec-butyl chloride
image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

9. chem.libretexts.org [chem.libretexts.org]

10. m.youtube.com [m.youtube.com]

11. masterorganicchemistry.com [masterorganicchemistry.com]

12. 21.3 Reactions of Carboxylic Acids - Organic Chemistry | OpenStax [openstax.org]

13. CN102241583A - Method for synthesizing 2-chlorobutyric acid - Google Patents
[patents.google.com]

14. prepchem.com [prepchem.com]

15. chemguide.co.uk [chemguide.co.uk]

16. 4-Chlorobutyryl Chloride | High Purity | For Research [benchchem.com]

17. nbinno.com [nbinno.com]

18. CN102241600A - Preparation method of 2-amino butyric acid - Google Patents
[patents.google.com]

19. bromchemlaboratories.in [bromchemlaboratories.in]

20. lobachemie.com [lobachemie.com]

21. kscl.co.in [kscl.co.in]

22. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

To cite this document: BenchChem. [2-Chlorobutyryl chloride CAS number 7623-11-2].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583198#2-chlorobutyryl-chloride-cas-number-7623-
11-2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.smolecule.com/products/s1894220
https://cymitquimica.com/cas/4170-24-5/
https://www.myskinrecipes.com/shop/en/acid-chlorides/116553--2-chlorobutyryl-chloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3670132.htm
https://www.scbt.com/p/2-chlorobutyryl-chloride-7623-11-2
https://pubchem.ncbi.nlm.nih.gov/compound/S_-2-chlorobutyryl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/S_-2-chlorobutyryl-chloride
https://docbrown.info/page06/spectra/2-chlorobutane-ir.htm
https://docbrown.info/page06/spectra/2-chlorobutane-ir.htm
https://docbrown.info/page06/spectra/2-chlorobutane-ir.htm
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS%3A_CHE_269_(Morsch_and_Andrews)/Chapters/Chapter_22%3A_Nucleophilic_Acyl_Substitution/22.09_Reactions_of_Carboxylic_Acids
https://m.youtube.com/watch?v=INvycLCmAlE
https://www.masterorganicchemistry.com/2011/12/03/reagent-friday-thionyl-chloride-socl2/
https://openstax.org/books/organic-chemistry/pages/21-3-reactions-of-carboxylic-acids
https://patents.google.com/patent/CN102241583A/en
https://patents.google.com/patent/CN102241583A/en
https://prepchem.com/synthesis-of-2-chlorobutyric-acid/
https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://www.benchchem.com/product/b032796
https://www.nbinno.com/article/other-organic-chemicals/the-indispensable-role-of-4-chlorobutyryl-chloride-in-modern-pharmaceutical-synthesis-kj
https://patents.google.com/patent/CN102241600A/en
https://patents.google.com/patent/CN102241600A/en
https://www.bromchemlaboratories.in/4-chloro-butyryl-chloride
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chlorobutyryl-chloride-CASNO-4635-59-2741T-EN.aspx
https://kscl.co.in/wp-content/uploads/2020/07/4-CHLOROBUTYRYL-CHLORIDE-MSDS.pdf
https://labchem-wako.fujifilm.com/sds/W01W0103-1764JGHEEN.pdf
https://www.benchchem.com/product/b1583198#2-chlorobutyryl-chloride-cas-number-7623-11-2
https://www.benchchem.com/product/b1583198#2-chlorobutyryl-chloride-cas-number-7623-11-2
https://www.benchchem.com/product/b1583198#2-chlorobutyryl-chloride-cas-number-7623-11-2
https://www.benchchem.com/product/b1583198#2-chlorobutyryl-chloride-cas-number-7623-11-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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